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Introduction
R82913, a tetrahydro-imidazo[4,5,1-jk][1][2]-benzodiazepin-2(1H)-thione (TIBO) derivative, is

recognized as a potent and highly selective non-nucleoside inhibitor of HIV-1 reverse

transcriptase.[3] As part of the preclinical evaluation of any therapeutic candidate, it is essential

to determine its cytotoxic profile against relevant cell lines. This document provides a detailed

protocol for assessing the cytotoxicity of R82913 in Molt-4 cells, a human T lymphoblast cell

line derived from a patient with acute lymphoblastic leukemia.[2] The protocol described herein

utilizes the XTT assay, a colorimetric method to measure cell viability.

Principle of the XTT Cytotoxicity Assay
The XTT (2,3-bis-(2-methoxy-4-nitro-5-sulfophenyl)-2H-tetrazolium-5-carboxanilide) assay is a

widely used method for quantifying cellular metabolic activity, which serves as an indicator of

cell viability. In viable cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt

XTT to a soluble orange formazan product. The amount of formazan produced is directly

proportional to the number of metabolically active cells. The intensity of the orange color is

measured spectrophotometrically, allowing for a quantitative assessment of cell viability and the

cytotoxic effects of a compound.
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Principle of the XTT Assay
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Experimental Workflow for R82913 Cytotoxicity Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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